Cas no 16478-92-5 (Aniline,4,4'-sulfonylbis[N-butyl-2-nitro- (8CI))
16478-92-5 structure
Product Name:Aniline,4,4'-sulfonylbis[N-butyl-2-nitro- (8CI)
CAS No:16478-92-5
MF:C20H26N4O6S
MW:450.508643627167
CID:167923
PubChem ID:301228
Update Time:2025-04-19
Aniline,4,4'-sulfonylbis[N-butyl-2-nitro- (8CI) Chemical and Physical Properties
Names and Identifiers
-
- N-butyl-4-[4-(butylamino)-3-nitrophenyl]sulfonyl-2-nitroaniline
- AC1L6XZ5
- Bis-(4-butylamino-3-nitro-phenyl)-sulfon
- Bis-< 4-butylamino-3-nitro-phenyl> -sulfon
- NSC177732
- NSC-177732
- DTXSID30306587
- 16478-92-5
- Aniline,4,4'-sulfonylbis[N-butyl-2-nitro- (8CI)
-
- Inchi: 1S/C20H26N4O6S/c1-3-5-11-21-17-9-7-15(13-19(17)23(25)26)31(29,30)16-8-10-18(22-12-6-4-2)20(14-16)24(27)28/h7-10,13-14,21-22H,3-6,11-12H2,1-2H3
- InChI Key: LCARYSLQNKYTLH-UHFFFAOYSA-N
- SMILES: S(C1C=CC(=C(C=1)[N+](=O)[O-])NCCCC)(C1C=CC(=C(C=1)[N+](=O)[O-])NCCCC)(=O)=O
Computed Properties
- Exact Mass: 450.15748
- Monoisotopic Mass: 450.15730574g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 31
- Rotatable Bond Count: 10
- Complexity: 635
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.9
- Topological Polar Surface Area: 158Ų
Experimental Properties
- PSA: 144.48
- LogP: 7.03300
Aniline,4,4'-sulfonylbis[N-butyl-2-nitro- (8CI) Related Literature
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
16478-92-5 (Aniline,4,4'-sulfonylbis[N-butyl-2-nitro- (8CI)) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
CN Supplier
Reagent
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
CN Supplier
Bulk